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Compound of Interest

Compound Name: Direct red 239

Cat. No.: B12366353 Get Quote

Introduction: Direct Red 239 is a diazo synthetic dye used extensively in various industrial and

research applications, primarily for dyeing cellulosic fibers such as cotton, as well as paper and

leather.[1][2] For researchers, scientists, and drug development professionals, a thorough

understanding of its material properties and safety protocols is paramount to ensure safe

handling and accurate experimental outcomes. This guide provides an in-depth overview of the

material safety data for Direct Red 239 (CAS No: 60202-35-9), compiling quantitative data,

outlining safety protocols, and visualizing emergency procedures.

Chemical and Physical Properties
Direct Red 239 is a complex sodium salt of a sulfonated azo compound.[3] Its physical and

chemical characteristics are crucial for its application and for determining appropriate storage

and handling procedures. While some sources cite alternative CAS numbers or molecular

formulas, the data below is compiled from the most consistent and authoritative sources.[4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b12366353?utm_src=pdf-interest
https://www.benchchem.com/product/b12366353?utm_src=pdf-body
https://www.chinainterdyes.com/direct-dye/DIRECT-RED-239.html
http://www.worlddyevariety.com/direct-dyes/direct-red-239.html
https://www.benchchem.com/product/b12366353?utm_src=pdf-body
https://www.benchchem.com/product/b12366353?utm_src=pdf-body
https://www.smolecule.com/products/s12838853
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Direct-Red-239
https://sdinternational.com/direct-red-239-dyes/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12366353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 60202-35-9 [4][6]

Molecular Formula C₄₁H₂₄N₆Na₄O₁₅S₄ [3][4]

Molecular Weight 1060.9 g/mol [3][4]

Appearance
Red-brown to yellowish-red

powder
[1][7][8]

Odor Odorless [6]

Melting Point > 300 °C [1][9]

Solubility in Water
Soluble (yields a yellow-light

red solution)
[1][3][5]

Solubility at 90°C 75 g/L [10]

Other Solubilities

Soluble in concentrated

sulfuric acid, chloroform, and

DMF. Slightly soluble in

ethanol. Insoluble in acetone

and butanol.

[1][5][9]

Insolubles 0.15% w/w [10]

Hazard Identification and Toxicology
According to aggregated data from multiple suppliers under the Globally Harmonized System

(GHS), Direct Red 239 is not classified as a hazardous chemical.[4] However, like many

powdered reagents, it can pose mechanical irritation risks and may be harmful if not handled

properly. The chemical, physical, and toxicological properties have not been thoroughly

investigated.[6]
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Potential Hazard Description Source(s)

Eye Contact
Dust may cause irritation and

inflammation.
[6]

Skin Contact

Prolonged or repeated contact

may cause skin irritation in

sensitive individuals.

[6]

Ingestion

Considered harmful if

swallowed. May cause

gastrointestinal irritation with

symptoms like nausea,

vomiting, and diarrhea.

[6]

Inhalation

May cause irritation of the

respiratory tract and mucous

membranes.

[6]

Chronic Effects

No information is available on

chronic effects, epidemiology,

teratogenicity, or neurotoxicity.

[6]

Carcinogenicity

Not listed as a carcinogen by

ACGIH, IARC, NIOSH, NTP, or

OSHA.

[6]

Mutagenicity

Mutagenicity data has been

reported, but specific details

are not widely available.

[6]

LD50/LC50 Data not listed or available. [6]

Experimental and Handling Protocols
Adherence to strict laboratory protocols is essential to minimize exposure and ensure a safe

working environment.

3.1 Engineering Controls To control airborne levels of the dye powder, work should be

conducted in well-ventilated areas.[11] The use of process enclosures or local exhaust
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ventilation (such as a chemical fume hood) is highly recommended, especially when handling

bulk quantities.[6] Safety showers and eyewash facilities must be readily accessible in any

laboratory where Direct Red 239 is handled.[6]

3.2 Personal Protective Equipment (PPE) Appropriate PPE is mandatory to prevent direct

contact with the dye. The following workflow outlines the selection process for necessary

protective gear.
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Researcher Handling
Direct Red 239 Powder

Wear appropriate protective eyeglasses
or chemical safety goggles.

Wear appropriate protective gloves
(e.g., nitrile) to prevent skin exposure.

Wear a lab coat or appropriate
protective clothing to minimize skin contact.

Is there a risk of inhalation or
dust generation is not controlled?

Use a NIOSH/MSHA-approved
respirator.

Yes

Proceed with Experiment

No

Click to download full resolution via product page

Workflow for selecting appropriate Personal Protective Equipment (PPE).
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3.3 Handling and Storage

Handling: Minimize dust generation and accumulation. Avoid contact with eyes, skin, and

clothing. Avoid ingestion and inhalation. Wash hands thoroughly after handling.

Contaminated clothing should be removed and washed before reuse.[6][10]

Storage: Store in a cool, dry, well-ventilated area away from direct sunlight and heat sources.

[10] Keep containers tightly closed and preserve in light-resistant containers to maintain

product integrity.[6]

Emergency Procedures
In the event of accidental exposure or spillage, the following protocols, based on standard

laboratory safety practices, should be followed immediately.

4.1 First Aid Measures The logical flow for responding to an exposure event is critical for

mitigating harm.
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Exposure Event Occurs

What is the route of exposure?

Inhalation

 Inhalation 

Skin Contact

 Skin 

Eye Contact

 Eye 

Ingestion

 Ingestion 

1. Move to fresh air immediately.
2. If breathing is difficult, give oxygen.

3. If not breathing, give artificial respiration.

1. Flush skin with plenty of soap and water.
2. Get medical aid if irritation develops or persists.

1. Immediately flush eyes with plenty of water
for at least 15 minutes.

2. Occasionally lift upper and lower eyelids.

1. If victim is conscious, give 2-4 cupfuls
of milk or water.

2. Do NOT induce vomiting.
3. Never give anything by mouth to an

unconscious person.

Get Medical Aid Immediately

Click to download full resolution via product page

Logical workflow for first aid response to Direct Red 239 exposure.

4.2 Accidental Release Measures For spills, the primary goal is to contain and clean the

material without creating airborne dust.
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Spill of Direct Red 239 Powder Detected

Ensure appropriate PPE is worn
(respirator, goggles, gloves, lab coat).

Ensure area is well-ventilated.

Clean up spills immediately.

Use methods that AVOID generating dust.
Vacuum or gently sweep up material.

Place material into a suitable,
closed container for disposal.

Dispose of waste according to local,
state, and federal regulations.

Cleanup Complete

Click to download full resolution via product page

Protocol for the safe cleanup of a solid Direct Red 239 spill.
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4.3 Disposal Considerations Chemical waste generators must determine if a discarded

chemical is classified as hazardous waste.[6] Consult state and local hazardous waste

regulations to ensure complete and accurate classification and disposal.[6]

Stability and Reactivity
Understanding the chemical stability of Direct Red 239 is key to preventing hazardous

reactions.

Parameter Description Source(s)

Chemical Stability
Stable under normal

temperatures and pressures.
[6]

Conditions to Avoid
Incompatible materials, excess

heat, strong oxidants.
[6]

Incompatibilities
Strong oxidizing agents, strong

reducing agents.
[6]

Hazardous Decomposition

May produce irritating and

toxic fumes and gases, such

as carbon oxides, nitrogen

oxides, and sulfur oxides,

during thermal decomposition.

[6]

Hazardous Polymerization Will not occur. [6]

Fastness Properties
For researchers using this dye in material science or textile applications, its fastness properties

are of significant interest. The following data pertains to its performance on cotton fabric.
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Fastness Test Grade (1-5 Scale) Source(s)

Light Fastness 4-5 [8][10]

Washing / Soaping Fastness

(Fading)
4-5 [8][10]

Soaping Fastness (Staining) 4 [8]

Perspiration Fastness 4 [10]

Water Logging Fastness

(Fading)
4 [8]

Water Logging Fastness

(Staining)
2-3 [8]

Acid Resistance 5 [8]

Alkali Resistance 2-3 [8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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